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Compound of Interest

Compound Name: 3-Phenoxycyclopentanamine

Cat. No.: B15253300 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Phenoxycyclopentanamine could not be

located. The following guide is a compilation of safety and handling information for structurally

related compounds, namely Cyclopentanamine and Phenoxybenzamine hydrochloride. This

information is intended to provide a general understanding of the potential hazards and

necessary precautions. This document should not be used as a substitute for a compound-

specific SDS. Researchers, scientists, and drug development professionals are urged to obtain

a specific SDS for 3-Phenoxycyclopentanamine before handling.

Hazard Identification and Classification
Based on data from related compounds, 3-Phenoxycyclopentanamine may possess

significant health and physical hazards.

For Cyclopentanamine:

Physical Hazards: Highly flammable liquid and vapor.[1] Vapors may form explosive mixtures

with air and can travel to an ignition source and flash back.[1] Containers may explode when

heated.[1]

Health Hazards: Harmful if swallowed, in contact with skin, or if inhaled.[2] Causes skin

irritation and serious eye irritation.[2] May cause respiratory irritation.[2] May be fatal if

swallowed and enters airways. May cause drowsiness or dizziness.

For Phenoxybenzamine hydrochloride (as a proxy for a substituted phenoxy amine):
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Health Hazards: Harmful if swallowed.[3] Suspected of causing cancer.[3]

Quantitative Safety Data
The following table summarizes available quantitative data for related compounds. No specific

data for 3-Phenoxycyclopentanamine was found.

Parameter Cyclopentanamine
Phenoxybenzamine
hydrochloride

Source

Physical State Liquid Solid [1],[4]

Appearance - White [4]

Melting Point/Range -
234 - 237 °C / 453.2 -

458.6 °F
[4]

Flash Point
No information

available

No information

available
[4],[1]

GHS Classification

Flammable liquids

(Category 2), Acute

toxicity (Oral, Dermal,

Inhalation), Skin

irritation, Eye irritation,

Specific target organ

toxicity - single

exposure (respiratory

irritation), Aspiration

hazard

Acute toxicity (Oral,

Category 4),

Carcinogenicity

(Category 2)

[3],[2],

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 3-
Phenoxycyclopentanamine are not available. However, standard methodologies for

assessing the hazards identified for related compounds would include:

Acute Toxicity Studies (Oral, Dermal, Inhalation): Typically conducted in rodent models (e.g.,

rats or mice) to determine the LD50 (lethal dose, 50%) and LC50 (lethal concentration, 50%)
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values.

Skin and Eye Irritation Studies: Often performed using in vitro methods or, historically, in

animal models (e.g., rabbits) to assess the potential for local tissue damage.

Ames Test: A common in vitro assay to evaluate the mutagenic potential of a compound,

which can be an indicator of carcinogenicity.

Inhalation Toxicity Studies: To assess the effects on the respiratory tract and systemic toxicity

following inhalation.

Safe Handling and Personal Protective Equipment
(PPE)
Given the hazards associated with related compounds, stringent safety measures are

recommended.

Engineering Controls
Work in a well-ventilated area, preferably under a chemical fume hood.[2]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][2]

Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[2][4]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

[4]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[4]

Handling Procedures
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Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[2][3]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2]

Do not eat, drink, or smoke when using this product.[2][3]

Wash hands and any exposed skin thoroughly after handling.[2][3]

First Aid Measures
If Swallowed: Do NOT induce vomiting.[1][2] Rinse mouth and call a POISON CENTER or

doctor immediately.[2][3]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.[1] If

skin irritation occurs, get medical advice.[2]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[2] If eye irritation persists, get medical attention.[2]

Storage and Disposal
Storage: Store locked up in a cool, dry, and well-ventilated place.[1][3] Keep container tightly

closed.[1][2]

Disposal: Dispose of contents/container to an approved waste disposal plant.[1][3] Do not let

product enter drains.[3]

Visualized Workflows and Pathways
As no specific data for 3-Phenoxycyclopentanamine is available, the following diagrams

represent generalized workflows for chemical handling and potential, hypothetical signaling

pathways that could be investigated for a novel amine compound.
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Caption: General workflow for safe chemical handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15253300#3-phenoxycyclopentanamine-safety-and-
handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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